Cas no 2228094-02-6 (2-amino-2-1-(2-cyclopentylethyl)cyclopropylacetic acid)

• Product Name: 2-amino-2-1-(2-cyclopentylethyl)cyclopropylacetic acid
• CAS No: 2228094-02-6
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 6276642
• PubChem ID: 165964638
• Update Time: 2025-05-24

2-amino-2-1-(2-cyclopentylethyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-1-(2-cyclopentylethyl)cyclopropylacetic acid
• 2228094-02-6
• EN300-1819626
• 2-amino-2-[1-(2-cyclopentylethyl)cyclopropyl]acetic acid

• Inchi： 1S/C12H21NO2/c13-10(11(14)15)12(7-8-12)6-5-9-3-1-2-4-9/h9-10H,1-8,13H2,(H,14,15)
• InChI Key： GRNQUFKOOHFYIL-UHFFFAOYSA-N
• SMILES： OC(C(C1(CCC2CCCC2)CC1)N)=O

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-amino-2-1-(2-cyclopentylethyl)cyclopropylacetic acid

Compound CAS No. 2228094-02-6: 2-amino-2-1-(2-cyclopentylethyl)cyclopropylacetic Acid

Compound CAS No. 2228094-02-6, also known as 2-amino-2-1-(2-cyclopentylethyl)cyclopropylacetic acid, is a highly specialized organic compound with significant potential in the fields of pharmacology and organic synthesis. This compound has garnered attention due to its unique chemical structure and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and industry professionals alike.

The chemical structure of 2-amino-2-1-(2-cyclopentylethyl)cyclopropylacetic acid is characterized by a cyclopropane ring fused with a cyclopentane group, which introduces significant strain and reactivity into the molecule. This structural feature is believed to contribute to its unique pharmacokinetic properties, including enhanced bioavailability and target specificity. The presence of the amino group further enhances its ability to participate in hydrogen bonding, a critical factor in drug-receptor interactions.

Recent research has focused on the biological activity of this compound, particularly its potential as a therapeutic agent in the treatment of various diseases. Studies have demonstrated that compound CAS No. 2228094-02-6 exhibits potent antiproliferative activity against cancer cell lines, suggesting its potential as an anticancer drug. Additionally, it has shown promise in modulating key signaling pathways involved in inflammation and neurodegenerative diseases, further expanding its therapeutic potential.

The synthesis of compound CAS No. 2228094-02-6 involves a multi-step process that combines advanced organic chemistry techniques, including ring-opening reactions and stereochemical control. Researchers have optimized the synthesis pathway to improve yield and purity, making it more feasible for large-scale production. The development of efficient synthetic routes has been a focal point for chemists due to the compound's complex structure and sensitivity to reaction conditions.

In terms of pharmacokinetics, studies have shown that compound CAS No. 2228094-0₂₆ demonstrates favorable absorption and distribution properties, which are essential for its effectiveness as a drug candidate. Its ability to cross biological membranes efficiently suggests that it could be administered via multiple routes, including oral and parenteral routes. Furthermore, preliminary toxicological studies indicate that the compound has a relatively low toxicity profile, which is a critical factor for its potential clinical use.

The application of compound CAS No. ₂₂₂₈₀₉₄₋₀₂₋₆ extends beyond pharmacology into the realm of material science. Its unique physical properties make it a candidate for applications in polymer chemistry and nanotechnology. Researchers are exploring its potential as a building block for constructing advanced materials with tailored mechanical and electronic properties.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on compound CAS No. ₂₂₂₈₀₉₄₋₀₂₋₆. These studies have provided insights into its interaction with biological targets at the molecular level, aiding in the design of more effective drug candidates. The integration of experimental and computational approaches has significantly accelerated the discovery process for this compound.

In conclusion, compound CAS No. ₂₂₂₈₀₉₄₋₀₂₋₆, or compound 1-(cyclopentylethyl)cyclopropylacetic acid, represents a promising compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, coupled with its favorable biological properties, positions it as a valuable asset in both academic research and industrial development.